Cas no 2096996-93-7 (1-(4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N,N-dimethylmethanamine)

• Product Name: 1-(4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N,N-dimethylmethanamine
• CAS No: 2096996-93-7
• MF: C₁₅H₂₃BFNO₂
• MW: 279.158027887344
• CID: 5140279
• PubChem ID: 56776897
• Update Time: 2026-03-03

1-(4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N,N-dimethylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-fluoro-N,N-dimethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• AKOS017549473
• 1-(4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N,N-dimethylmethanamine
• {[4-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}dimethylamine
• 2096996-93-7
• 1-[4-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-N,N-dimethylmethanamine
• F73028

• Inchi： 1S/C15H23BFNO2/c1-14(2)15(3,4)20-16(19-14)13-9-12(17)8-7-11(13)10-18(5)6/h7-9H,10H2,1-6H3
• InChI Key： IFUPYHDVNIHXGH-UHFFFAOYSA-N
• SMILES： C1(CN(C)C)=CC=C(F)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 279.1805873g/mol
• Monoisotopic Mass: 279.1805873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N,N-dimethylmethanamine

Comprehensive Overview of 1-(4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N,N-dimethylmethanamine (CAS No. 2096996-93-7)

The compound 1-(4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N,N-dimethylmethanamine (CAS No. 2096996-93-7) is a highly specialized boronic ester derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorophenyl group and a dioxaborolane ring, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a widely used method in drug discovery and material science. Researchers and chemists frequently search for this compound due to its role in bioconjugation and proteolysis-targeting chimera (PROTAC) development, two cutting-edge areas in modern medicinal chemistry.

In recent years, the demand for boron-containing compounds like 2096996-93-7 has surged, driven by their utility in cancer therapeutics and enzyme inhibition. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety enhances stability and reactivity, making it ideal for click chemistry applications. This aligns with the growing interest in bioorthogonal chemistry, a topic frequently queried in academic and industrial research databases. The compound’s N,N-dimethylmethanamine group further expands its versatility, enabling modifications for drug delivery systems and receptor targeting.

From an SEO perspective, keywords such as "boronic acid pinacol ester," "fluorophenylboronate synthesis," and "dimethylamine-functionalized boronates" are highly relevant to this compound. These terms reflect user intent in platforms like Google Scholar and PubMed, where scientists seek structure-activity relationship (SAR) data or scaffold optimization strategies. Notably, the compound’s CAS No. 2096996-93-7 is often searched alongside "boron-based drug candidates" or "PET radiotracer precursors," highlighting its interdisciplinary appeal.

The synthesis of 1-(4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N,N-dimethylmethanamine typically involves palladium-catalyzed borylation of halogenated precursors, a process optimized for high yield and purity. This methodology is frequently discussed in forums focusing on green chemistry and catalytic efficiency, addressing user concerns about sustainable synthesis. Additionally, the compound’s lipophilicity and cell permeability are critical for central nervous system (CNS) drug design, a trending topic in neuropharmacology.

Quality control of CAS No. 2096996-93-7 relies on advanced analytical techniques such as HPLC, NMR, and mass spectrometry, ensuring compliance with Good Manufacturing Practice (GMP) standards. These protocols are essential for users investigating batch-to-batch reproducibility or impurity profiling, common queries in pharmaceutical quality assurance. The compound’s storage conditions—typically under inert gas at low temperatures—are also frequently searched, emphasizing its sensitivity to hydrolysis and oxidation.

In summary, 1-(4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N,N-dimethylmethanamine represents a nexus of innovation in medicinal chemistry and materials science. Its dual functionality as a boron donor and tertiary amine scaffold positions it at the forefront of precision medicine and catalysis research, answering the urgent needs of both academic and industrial stakeholders.